N-(6-methoxypyridin-3-yl)hexanamide
Description
N-(6-methoxypyridin-3-yl)hexanamide, also known as MPHD, is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound has been found to have potential therapeutic applications due to its ability to interact with certain biological targets in the body.
Scientific Research Applications
Pharmaceutical Research
N-(6-methoxypyridin-3-yl)hexanamide: is a compound of interest in pharmaceutical research due to its potential as a building block for drug development. Its structural features, such as the hexanamide moiety, may be useful in the synthesis of novel therapeutic agents. For instance, derivatives of this compound could be explored for their potential to interact with specific protein targets within the body, leading to new treatments for various diseases .
Agrochemical Development
In the field of agrochemicals, N-(6-methoxypyridin-3-yl)hexanamide could serve as a precursor for the synthesis of pesticides or herbicides. The methoxypyridine component is particularly interesting for its potential bioactivity, and modifications to this core structure could lead to the creation of compounds with specific actions against agricultural pests .
Material Science
This compound may also find applications in material science, particularly in the development of new polymers or coatings. Its chemical properties could be harnessed to produce materials with desired characteristics such as increased durability or specific interaction with other substances .
Catalysis
N-(6-methoxypyridin-3-yl)hexanamide: might be used as a ligand in catalytic systems. Its pyridine ring can coordinate to metal centers, potentially influencing the activity and selectivity of the catalyst. This could be valuable in various chemical reactions used in industrial processes .
Biochemical Research
In biochemical research, this compound could be used to study enzyme-substrate interactions. It might act as an inhibitor or activator for certain enzymes, providing insights into their mechanisms of action and aiding in the design of enzyme-based assays .
Analytical Chemistry
Lastly, N-(6-methoxypyridin-3-yl)hexanamide could be employed as a standard or reagent in analytical chemistry. Its well-defined structure and properties make it suitable for use in calibration curves or as a reference compound in mass spectrometry and other analytical techniques .
properties
IUPAC Name |
N-(6-methoxypyridin-3-yl)hexanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-3-4-5-6-11(15)14-10-7-8-12(16-2)13-9-10/h7-9H,3-6H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBBBOMFOECKEPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CN=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-methoxypyridin-3-yl)hexanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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